471-47-6(Oxamic Acid),OA,OXM

Oxamic Acid Properties

Names and Identifiers

- 2-Amino-2-oxoacetic acid
- Oxamic acid Oxalic acid monoamide
- Oxamic acid
- acide oxamique
- AMINOOXOACETIC ACID
- aminooxo-aceticaci
- Aminooxyacetic acid
- carboxy amide
- Glycine,2-oxo
- Oxalamic acid
- OXALIC ACID MONOAMIDE
- Oxamate
- OxaMic acid 10GR
- Oxamidic Acid
- Aceticacid, aminooxo- (9CI)
- Oxamic acid (6CI,7CI,8CI)
- Formicacid, (aminocarbonyl)-
- Glycine, 2-oxo-
- NSC 47001
- NSC 49416
- NSC 53102
- OA
- NSC-49416
- NS00004646
- 0DF4C36B-13CB-4AB3-8E3A-62D7C14449F1
- SOWBFZRMHSNYGE-UHFFFAOYSA-N
- Oxamate, 3
- KBio2_007452
- AS-58193
- MFCD00008006
- KBio2_002316
- Acetic acid, aminooxo-
- CHEBI:18058
- AI3-52243
- CHEMBL15976
- Oxalic monoamide
- DTXSID6060052
- KBio3_002796
- Q27094801
- Lopac0_000913
- OXM
- KBioGR_002316
- carbamoylformic acid
- 66257-53-2
- HGY
- KBio2_004884
- Acetic acid, 2-amino-2-oxo-
- O0084
- cMAP_000019
- Z424779074
- Oxamate (repellent)
- Formic acid, (aminocarbonyl)-
- EN300-113507
- Oxamate, (aminocarbonyl)-
- C2H3NO3
- NSC-53102
- SY012751
- A872204
- KBioSS_002318
- NSC47001
- Glyoxylic acid, amino-
- SDCCGSBI-0050888.P002
- AKOS009156490
- DB03940
- FT-0632178
- QU60N5OPLG
- OXAMICACID
- OXAMIC ACID [MI]
- amino(oxo)acetic acid
- Oxamate (insect repellant)
- CS-W013748
- IN-18474 oxamic acid
- UNII-QU60N5OPLG
- NSC-47001
- BDBM23222
- EINECS 207-443-0
- 471-47-6
- Oxamic acid, >=98%
- Formic acid, carbamoyl-
- C01444
- DB-051431
- A10798
- +Expand
- MDL： MFCD00008006
- InChIKey： SOWBFZRMHSNYGE-UHFFFAOYSA-N
- Inchi： 1S/C2H3NO3/c3-1(4)2(5)6/h(H2,3,4)(H,5,6)
- SMILES： C(=O)(C(=O)O)N
- BRN： 1743294

Computed Properties

Exact Mass: 89.01130
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 89.011293
Heavy Atom Count: 6
Complexity: 86.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.9
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 80.4

Experimental Properties

LogP: -0.74340
PSA: 80.39000
Merck: 6917
Refractive Index: 1.4264 (estimate)
Water Partition Coefficient: Soluble in water 108 mg/mL.
Boiling Point: 165.08°C (rough estimate)
Melting Point: 207-210 °C (dec.) (lit.)
Flash Point: 306.3°Cat760mmHg
Color/Form: Not determined
Solubility: Not determined
Density: 1.6193 (rough estimate)

Oxamic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007228-1g	2-Amino-2-oxoacetic acid	471-47-6	95%	1g	$12.00	2024-05-01
A2B Chem LLC	AD28464-1g	Oxamic acid	471-47-6	98%	1g	$15.00	2024-04-20
Aaron	AR0072AK-1g	2-Amino-2-oxoacetic acid	471-47-6	95%	1g	$7.00
abcr	AB124969-5 g	Oxamic acid, 98%; .	471-47-6	98%	5g	€59.20	2023-06-24
Apollo Scientific	OR54598-25g	Oxamic acid	471-47-6	98+%	25g	£73.00	2024-07-20
Chemenu	CM282980-500g	2-Amino-2-oxoacetic acid	471-47-6	97%	500g	$510	2023-01-02
Enamine	EN300-113507-0.05g	carbamoylformic acid	471-47-6	95%	0.05g	$19.0	2023-10-26
eNovation Chemicals LLC	D758727-25g	2-Amino-2-oxoacetic acid	471-47-6	95%	25g	$190	2022-09-07
TRC	O845160-1g	Oxamic Acid	471-47-6		1g	$ 64.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B20344-5g	Oxamic acid, 98%	471-47-6	98%	5g	￥520.00

Oxamic Acid Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:471-47-6)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:471-47-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:471-47-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:471-47-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Oxamic Acid Related Literature

1. Oxamic acids: useful precursors of carbamoyl radicals

Ikechukwu Martin Ogbu,Gülbin Kurtay,Frédéric Robert,Yannick Landais Chem. Commun. 2022 58 7593
2. Mononuclear lanthanide(iii)-oxamate complexes as new photoluminescent field-induced single-molecule magnets: solid-state photophysical and magnetic properties

Raphael C. A. Vaz,Isabela O. Esteves,Willian X. C. Oliveira,Jo?o Honorato,Felipe T. Martins,Lippy F. Marques,Guilherme L. dos Santos,Ricardo O. Freire,Larissa T. Jesus,Emerson F. Pedroso,Wallace C. Nunes,Miguel Julve,Cynthia L. M. Pereira Dalton Trans. 2020 49 16106
3. Structurally characterized dipalladium(ii)-oxamate metallacyclophanes as efficient catalysts for sustainable Heck and Suzuki reactions in ionic liquids

Francisco Ramón Fortea-Pérez,Mouly Lahcen El Idrissi Moubtassim,Donatella Armentano,Giovanni De Munno,Miguel Julve,Salah-Eddine Stiriba Inorg. Chem. Front. 2018 5 2148
4. Solvothermal synthesis, structure and magnetic properties of heterometallic coordination polymers based on a phenolato-oxamato co-bidentate-tridentate ligand

Ang Li,Lise-Marie Chamoreau,Beno?t Baptiste,Yanling Li,Yves Journaux,Laurent Lisnard Dalton Trans. 2021 50 681
5. Oxamic acids: useful precursors of carbamoyl radicals

Ikechukwu Martin Ogbu,Gülbin Kurtay,Frédéric Robert,Yannick Landais Chem. Commun. 2022 58 7593
6. Lanthanide(iii)-oxamato complexes containing Nd3+ and Ho3+: crystal structures, magnetic properties, and ab initio calculations

Raphael C. A. Vaz,Isabela O. Esteves,Willian X. C. Oliveira,Jo?o Honorato,Felipe T. Martins,Eufranio N. da Silva Júnior,Daniel de C. A. Valente,Thiago M. Cardozo,Bruno A. C. Horta,Davor L. Mariano,Wallace C. Nunes,Emerson F. Pedroso,Cynthia L. M. Pereira CrystEngComm 2022 24 6628
7. Bis(N-substituted oxamate)palladate(ii) complexes as effective catalysts for sustainable Heck carbon–carbon coupling reactions in n-Bu4NBr as the solvent

Francisco Ramón Fortea-Pérez,Berit L. Rothenpieler,Nadia Marino,Donatella Armentano,Giovanni De Munno,Miguel Julve,Salah-Eddine Stiriba Inorg. Chem. Front. 2015 2 1029
8. 2D and 3D mixed MII/CuII metal–organic frameworks (M = Ca and Sr) with N,N′-2,6-pyridinebis(oxamate) and oxalate: preparation and magneto-structural study

Tamires S. Fernandes,Wanessa D. C. Melo,Lucas H. G. Kalinke,Renato Rabelo,Ana K. Valdo,Cameron C. da Silva,Felipe T. Martins,Pedro Amorós,Francesc Lloret,Miguel Julve,Danielle Cangussu Dalton Trans. 2018 47 11539
9. Bis(N-substituted oxamate)palladate(ii) complexes as effective catalysts for sustainable Heck carbon–carbon coupling reactions in n-Bu4NBr as the solvent

Francisco Ramón Fortea-Pérez,Berit L. Rothenpieler,Nadia Marino,Donatella Armentano,Giovanni De Munno,Miguel Julve,Salah-Eddine Stiriba Inorg. Chem. Front. 2015 2 1029
10. Copper(ii) assembling with bis(2-pyridylcarbonyl)amidate and N,N′-2,2-phenylenebis(oxamate)

Tatiana R. G. Sim?es,Raquel V. Mambrini,Daniella O. Reis,Maria V. Marinho,Marcos A. Ribeiro,Carlos B. Pinheiro,Jesús Ferrando-Soria,Mariadel Déniz,Catalina Ruiz-Pérez,Danielle Cangussu,Humberto O. Stumpf,Francesc Lloret,Miguel Julve Dalton Trans. 2013 42 5778

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Cas no 471-47-6 (Oxamic Acid)

Oxamic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

Oxamic Acid Price

Oxamic Acid Suppliers

Oxamic Acid Related Literature

Related Categories

471-47-6 (Oxamic Acid) Related Products